Cas no 31795-59-2 (6-Methylpyridine-3-carbonitrile 1-oxide)

• Product Name: 6-Methylpyridine-3-carbonitrile 1-oxide
• CAS No: 31795-59-2
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 2821836
• PubChem ID: 19818671
• Update Time: 2025-04-21

6-Methylpyridine-3-carbonitrile 1-oxide Chemical and Physical Properties

Names and Identifiers

• 5-cyano-2-methylpyridine-1-oxide
• SCHEMBL2884807
• AKOS037653225
• 6-Methyl-1-oxo-1lambda~5~-pyridine-3-carbonitrile
• 6-methylpyridine-3-carbonitrile 1-oxide
• 31795-59-2
• 5-Cyano-2-methylpyridine 1-oxide
• 6-Methylnicotinonitrile-1-oxide
• DTXSID20600288
• 5-cyano-2-methylpyridin-1-ium-1-olate
• 5-CYANO-2-METHYLPYRIDINE-N-OXIDE
• YMXJRWBSMGODNX-UHFFFAOYSA-N
• GS-5025
• 6-Methylpyridine-3-carbonitrile 1-oxide

• Inchi： 1S/C7H6N2O/c1-6-2-3-7(4-8)5-9(6)10/h2-3,5H,1H3
• InChI Key： YMXJRWBSMGODNX-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C(C#N)C=CC=1C

Computed Properties

• Exact Mass: 134.048012819Da
• Monoisotopic Mass: 134.048012819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.3Ų